Cas no 85347-12-2 (5-chlorothiophene-2-carbothioamide)

• Product Name: 5-chlorothiophene-2-carbothioamide
• CAS No: 85347-12-2
• MF: C₅H₄ClNS₂
• MW: 177.674957275391
• MDL: MFCD11179446
• CID: 4237963
• PubChem ID: 15076240
• Update Time: 2025-05-21

5-chlorothiophene-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarbothioamide, 5-chloro-
• 5-Chlorothiophene-2-carbothioamide
• KDA34712
• G42513
• 101-557-3
• CS-0250727
• 1T-0807
• AKOS009311702
• SCHEMBL3959879
• MFCD11179446
• 85347-12-2
• EN300-52036
• 5-chlorothiophene-2-carbothioamide

• MDL： MFCD11179446
• Inchi： 1S/C5H4ClNS2/c6-4-2-1-3(9-4)5(7)8/h1-2H,(H2,7,8)
• InChI Key： MLOPLHLFVKWWEM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(N)=S)S1

Computed Properties

• Exact Mass: 176.9473692g/mol
• Monoisotopic Mass: 176.9473692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 86.4Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 294.0±50.0 °C at 760 mmHg
• Flash Point: 131.6±30.1 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-chlorothiophene-2-carbothioamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 5-chlorothiophene-2-carbothioamide

Comprehensive Overview of 5-Chlorothiophene-2-carbothioamide (CAS No. 85347-12-2): Properties, Applications, and Industry Insights

5-Chlorothiophene-2-carbothioamide (CAS No. 85347-12-2) is a specialized organic compound belonging to the thiophene derivatives family, characterized by its unique carbothioamide functional group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for heterocyclic synthesis. With the rising demand for sulfur-containing compounds in drug discovery, this molecule is increasingly studied for its role in developing antimicrobial agents and bioactive intermediates.

The molecular structure of 5-chlorothiophene-2-carbothioamide combines a chlorinated thiophene ring with a thiocarbonyl group, offering distinct electronic properties that facilitate cross-coupling reactions. Researchers highlight its utility in palladium-catalyzed transformations, a hot topic in modern green chemistry workflows. Recent publications (2022–2023) emphasize its relevance in designing small-molecule inhibitors, aligning with trends in targeted therapy development.

From an industrial perspective, CAS 85347-12-2 is often discussed in forums focusing on high-value chemical intermediates. Its synthesis typically involves chlorination of thiophene precursors followed by thioamidation, with yields optimized via microwave-assisted techniques—a method gaining traction for its energy efficiency. Analytical data (HPLC, NMR) confirm >98% purity in commercial batches, meeting standards for GMP-compliant production.

Environmental and regulatory aspects of 5-chlorothiophene derivatives are frequently searched topics. While this compound isn’t classified as hazardous under major chemical inventories (e.g., REACH, TSCA), proper laboratory handling protocols are recommended due to its moderate reactivity. Innovations in biodegradable sulfur chemistry further position it as a candidate for sustainable applications.

Market analysts note growing procurement inquiries for 85347-12-2 from Asia-Pacific R&D hubs, driven by expanding contract research organizations (CROs). Patent filings (2020–2023) reveal its use in crop protection formulations, resonating with the agrochemical sector’s focus on pest resistance management. This dual applicability in pharma and agro sectors underscores its commercial viability.

For synthetic chemists, the compound’s crystallographic data (CCDC-deposited) and spectroscopic fingerprints (IR/Raman) are critical reference points. Computational studies using DFT calculations model its HOMO-LUMO gaps, aiding in materials science applications like organic semiconductors—a trending interdisciplinary research area.

In summary, 5-chlorothiophene-2-carbothioamide exemplifies how functionalized thiophenes bridge academic innovation and industrial scalability. Its alignment with green synthesis principles and multi-sector utility ensures sustained relevance, making CAS 85347-12-2 a compound to watch in coming years.